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Compound of Interest

Compound Name: Fletazepam

Cat. No.: B1202391

Fletazepam: A Comprehensive Technical Guide

This technical guide provides an in-depth overview of the chemical structure, properties, and
pharmacological characteristics of fletazepam, a benzodiazepine derivative. The information is
intended for researchers, scientists, and professionals involved in drug development and
neuroscience.

Chemical and Physical Properties

Fletazepam is a benzodiazepine derivative notable for its sedative, anxiolytic, and potent
muscle relaxant effects. Its chemical identity and physical properties are summarized below.
While experimental data for some physical properties are not readily available in public
literature, computed values provide valuable estimates.

Table 1: Chemical and Physical Properties of Fletazepam

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b1202391?utm_src=pdf-interest
https://www.benchchem.com/product/b1202391?utm_src=pdf-body
https://www.benchchem.com/product/b1202391?utm_src=pdf-body
https://www.benchchem.com/product/b1202391?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1202391?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Property Value Source

7-chloro-5-(2-fluorophenyl)-1-
IUPAC Name (2,2,2-trifluoroethyl)-2,3- --INVALID-LINK--
dihydro-1,4-benzodiazepine

Molecular Formula C17H13CIF4aN2 --INVALID-LINK--
Molecular Weight 356.75 g/mol --INVALID-LINK--
CAS Number 34482-99-0 --INVALID-LINK--
XLogP3 (Computed) 5.6 --INVALID-LINK--
Hydrogen Bond Donor Count
--INVALID-LINK--

(Computed)
Hydrogen Bond Acceptor

4 --INVALID-LINK--
Count (Computed)
Rotatable Bond Count

3 --INVALID-LINK--
(Computed)
Melting Point Data not available
Boiling Point Data not available

Expected to have low aqueous

- solubility, but higher solubility

Solubility ) ) )

in organic solvents like ethanol

and DMSO.[1]
pKa (Computed) Data not available

Experimental Protocols
Determination of Melting Point (General Protocol)

A standard method for determining the melting point of a crystalline solid like fletazepam is the
capillary melting point technique.[2][3][4]

Methodology:
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o Sample Preparation: A small amount of finely powdered, dry fletazepam is packed into a
capillary tube to a height of 2-3 mm.[4]

o Apparatus Setup: The capillary tube is placed in a melting point apparatus.

e Heating: The sample is heated at a steady rate. As the temperature approaches the
expected melting point, the heating rate is reduced to approximately 1-2 °C per minute to
ensure thermal equilibrium.

o Observation: The temperature at which the first droplet of liquid appears is recorded as the
onset of melting. The temperature at which the entire sample becomes a clear liquid is the
final melting point. The range between these two temperatures is the melting range.

Determination of Aqueous Solubility (Shake-Flask
Method)

The shake-flask method is a common and reliable technique for determining the equilibrium
solubility of a compound.

Methodology:

o Sample Preparation: An excess amount of solid fletazepam is added to a known volume of
water in a sealed container.

o Equilibration: The mixture is agitated at a constant temperature for an extended period (e.g.,
24-48 hours) to ensure that equilibrium is reached between the dissolved and undissolved
solute.

e Phase Separation: The suspension is filtered to remove the undissolved solid.

o Quantification: The concentration of fletazepam in the filtrate is determined using a suitable
analytical method, such as High-Performance Liquid Chromatography (HPLC) with UV
detection or Mass Spectrometry (MS).
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Workflow for Shake-Flask Solubility Determination
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Fletazepam's Mechanism of Action at the GABA-A Receptor
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Proposed Metabolic Pathway of Fletazepam
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Workflow for Fletazepam Quantification by HPLC-MS/MS
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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fletazepam]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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